Cas no 211947-56-7 (4-Nonyl Phenol-13C6)

• Product Name: 4-Nonyl Phenol-13C6
• CAS No: 211947-56-7
• MF: C₁₅H₂₄O
• MW: 226.306393623352
• CID: 1059711
• Update Time: 2025-05-24

4-Nonyl Phenol-13C6 Chemical and Physical Properties

Names and Identifiers

• 4-Nonyl Phenol-13C6
• 4-nonylphenol

• Inchi： 1S/C15H24O/c1-2-3-4-5-6-7-8-9-14-10-12-15(16)13-11-14/h10-13,16H,2-9H2,1H3/i10+1,11+1,12+1,13+1,14+1,15+1
• InChI Key： IGFHQQFPSIBGKE-RWFIAFQRSA-N
• SMILES： O[13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)CCCCCCCCC

Experimental Properties

• Melting Point: 37-39°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-Nonyl Phenol-13C6

Comprehensive Analysis of 4-Nonyl Phenol-13C6 (CAS No. 211947-56-7): Applications, Environmental Impact, and Research Trends

4-Nonyl Phenol-13C6 (CAS No. 211947-56-7) is a carbon-13 labeled derivative of 4-nonylphenol, a compound widely studied in environmental and biochemical research. This isotopically labeled variant is particularly valuable for tracer studies, mass spectrometry, and quantitative analysis, offering enhanced precision in detecting and measuring nonylphenol compounds in complex matrices. The 13C6 labeling ensures minimal interference with natural isotopic distributions, making it indispensable for advanced analytical methodologies.

In recent years, the demand for 4-Nonyl Phenol-13C6 has surged due to growing concerns about endocrine-disrupting chemicals (EDCs) and their ecological effects. Researchers frequently employ this compound to investigate the environmental persistence and bioaccumulation of nonylphenols, which are known to mimic estrogen and disrupt hormonal systems in aquatic organisms. The use of isotope-labeled standards like 211947-56-7 addresses critical challenges in method validation and quality control for regulatory compliance.

From an industrial perspective, 4-Nonyl Phenol-13C6 plays a pivotal role in polymer research and surfactant degradation studies. Its labeled structure allows scientists to trace metabolic pathways and degradation products with unparalleled accuracy. This is especially relevant given the increasing scrutiny of microplastic pollution and sustainable chemical alternatives, topics dominating scientific discourse and public awareness campaigns.

The synthesis and handling of CAS No. 211947-56-7 require stringent protocols to ensure isotopic purity and stability. Laboratories prioritize this compound for LC-MS/MS and GC-MS applications, where its low background noise and high sensitivity are critical. Furthermore, its utility extends to toxicokinetic studies, helping elucidate exposure risks in wildlife and humans—a pressing concern highlighted by global initiatives like the Stockholm Convention on persistent organic pollutants.

Emerging trends also link 4-Nonyl Phenol-13C6 to green chemistry innovations. As industries seek eco-friendly surfactants, this compound serves as a reference to evaluate biodegradability and substitution efficacy. Its integration into life cycle assessments (LCAs) underscores the shift toward circular economy principles, aligning with United Nations Sustainable Development Goals (SDGs).

In summary, 211947-56-7 exemplifies the intersection of analytical chemistry, environmental science, and regulatory science. Its versatility and precision make it a cornerstone for addressing contemporary challenges, from water contamination to consumer product safety. As research evolves, this compound will remain integral to advancing both scientific understanding and policy frameworks worldwide.